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Compound of Interest

Compound Name:
2-(2-Chloroethoxy)-1,3-

dimethoxybenzene

CAS No.: 24251-50-1

Cat. No.: B1338896

Get Quote

Topic: Spectroscopic Characterization & Technical Profile of 2-(2-Chloroethoxy)-1,3-
dimethoxybenzene Document Type: Technical Monograph / Application Note Audience:

Medicinal Chemists, Analytical Scientists, Process Development Engineers

Executive Summary
2-(2-Chloroethoxy)-1,3-dimethoxybenzene (CAS: 24251-50-1) is a critical electrophilic

building block utilized in the synthesis of pharmacophores targeting

-adrenergic receptors and specific serotonin (5-HT) pathways. Structurally, it serves as a
lipophilic "anchor," providing a 2,6-dimethoxyphenoxy moiety linked via an ethyl chain—a motif
essential for binding affinity in various arylpiperazine-based drug candidates.

This guide provides a rigorous spectroscopic breakdown of the molecule, detailing the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. It establishes

a self-validating analytical framework to distinguish this compound from its isomers (e.g., 4-

substituted analogs) during process development.
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Molecular Profile & Synthesis Logic
IUPAC Name: 2-(2-Chloroethoxy)-1,3-dimethoxybenzene Common Name: 2,6-

Dimethoxyphenyl 2-chloroethyl ether Formula:

Molecular Weight: 216.66 g/mol

Synthetic Pathway & Mechanism
The synthesis relies on a Williamson ether synthesis, exploiting the nucleophilicity of the

phenoxide ion generated from 2,6-dimethoxyphenol. The reaction requires precise control of

stoichiometry to prevent bis-alkylation or elimination side products.

Reagents:

Substrate: 2,6-Dimethoxyphenol (Syringol analog).

Electrophile: 1-Bromo-2-chloroethane (1,2-Dichloroethane is less reactive; Bromo-chloro

allows selective

at the bromide).

Base:

(anhydrous).

Solvent: Acetone or DMF (Polar aprotic).
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Figure 1: Selective

synthesis workflow minimizing elimination side-reactions.
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Spectroscopic Characterization (The Core)
The following data is synthesized from chemometric prediction algorithms and validated against

empirical increments for 1,2,3-tri-substituted benzene systems.

Nuclear Magnetic Resonance ( H NMR)
The molecule possesses a

axis of symmetry passing through the C-2 and C-5 atoms of the benzene ring. This symmetry
renders the two methoxy groups equivalent and the H-3/H-5 protons equivalent, simplifying the
spectrum.

Solvent:

(Chloroform-d) Frequency: 400 MHz
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Ar-H (5) 7.00 - 7.05 Triplet (t) 1H

Para to ether

linker; unique

environment.

Ar-H (4, 6) 6.55 - 6.60 Doublet (d) 2H

Meta to

linker;

shielded by

ortho-OMe

groups.

O-CH 4.20 - 4.25 Triplet (t) 2H

Deshielded

by phenoxy

oxygen.

OMe (1, 3) 3.85 Singlet (s) 6H -

Equivalent

methoxy

groups

(intense

signal).

CH

-Cl
3.75 - 3.80 Triplet (t) 2H

Deshielded

by chlorine,

but less than

O-CH

.

Diagnostic Splitting Tree: The aromatic region typically displays an

system (or

at high field) appearing as a triplet and a doublet. The aliphatic region shows two distinct
triplets for the ethyl linker, distinguishing it from the singlet of a methyl-chloride or the quartet of
an ethyl group.
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Aromatic Region (Symmetry) Aliphatic Region (Linker)

2-(2-Chloroethoxy)-1,3-dimethoxybenzene

H-5 (Para)
Triplet, ~7.0 ppm

H-4, H-6 (Meta)
Doublet, ~6.6 ppm

O-CH2
Triplet, ~4.2 ppm

CH2-Cl
Triplet, ~3.8 ppm

2x OMe
Singlet, ~3.85 ppm
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Figure 2: NMR signal assignment logic based on molecular symmetry.

Carbon-13 NMR ( C NMR)
Key diagnostic peaks include the ipso-carbons carrying oxygen.

Carbon Type
Shift (

, ppm)
Assignment

C-O (Ar, 1,3) 153.5 Ortho carbons (bearing OMe).

C-O (Ar, 2) 138.0
Ipso carbon (bearing linker);

hindered.

C-H (Ar, 5) 124.0 Para carbon.

C-H (Ar, 4,6) 105.5 Meta carbons.

O-CH 72.1 Ether carbon (linker).

OMe 56.2 Methoxy carbons.

CH

-Cl
42.5 Terminal alkyl chloride.

Infrared Spectroscopy (FT-IR)
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The IR spectrum serves as a rapid "fingerprint" for purity verification, particularly to ensure the

absence of the phenolic -OH stretch (starting material).

Absence of -OH: No broad band at 3200–3500 cm

(confirms complete alkylation).

C-H Stretch (Aromatic): 3000–3100 cm

(weak).

C-H Stretch (Aliphatic): 2850–2950 cm

(methoxy/ethoxy).

C=C Aromatic: 1590, 1480 cm

.

C-O Stretch (Ether): 1110–1250 cm

(strong, multiple bands due to Ar-O-C and R-O-R).

C-Cl Stretch: 650–750 cm

(diagnostic for the chloro-tail).

Mass Spectrometry (GC-MS / LC-MS)
Molecular Ion (

): m/z 216.

Isotope Pattern: A distinctive 3:1 ratio at m/z 216 (

) and 218 (

) confirms the presence of a single Chlorine atom (

vs

).
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Base Peak: Often m/z 154 (Loss of

, generating the 2,6-dimethoxyphenol radical cation) or m/z 63 (

).

Experimental Protocol: Synthesis & Purification
Objective: Isolate high-purity (>98%) 2-(2-Chloroethoxy)-1,3-dimethoxybenzene.

Step-by-Step Methodology:

Solvation: Dissolve 2,6-dimethoxyphenol (1.0 eq) in anhydrous Acetone.

Deprotonation: Add Potassium Carbonate (

, 2.0 eq). Stir at room temperature for 30 minutes to form the phenoxide.

Alkylation: Add 1-Bromo-2-chloroethane (1.5 eq) dropwise. Note: Using the bromo-chloro

reagent is crucial; the bromide acts as the leaving group, leaving the chloride intact for future

reactions.

Reflux: Heat to reflux (

C) for 12–18 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).

Workup: Filter off inorganic salts (

). Concentrate the filtrate under reduced pressure.

Extraction: Redissolve residue in Ethyl Acetate; wash with 1M NaOH (to remove unreacted

phenol) and Brine.

Purification: Recrystallize from Ethanol/Hexane or perform Flash Chromatography (Silica

Gel, 0-20% EtOAc in Hexane).

Quality Control Check:

HPLC: Purity >98% (UV detection at 254 nm).
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Appearance: White to off-white crystalline solid or oil (dependent on purity/temperature; often

solidifies upon standing).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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